9,10-dimethyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one

Specification

• Molecular Formula: C17H16O3
• Molecular Weight: 268.31 g/mol
• IUPAC Name: 9,10-dimethyl-1,2,3,4-tetrahydro-[1]benzofuro[6,5-c]isochromen-5-one
• Standard InChI: InChI=1S/C17H16O3/c1-9-10(2)19-15-8-16-14(7-13(9)15)11-5-3-4-6-12(11)17(18)20-16/h7-8H,3-6H2,1-2H3
• Standard InChI Key: XHLNYQWMGGXIOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC2=CC3=C(C=C12)C4=C(CCCC4)C(=O)O3)C

Introduction

9,10-Dimethyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one is a complex organic compound featuring a unique fused ring structure that includes both benzo[c]furo and chromenone moieties. This compound is notable for its potential applications in various fields, including pharmaceuticals and materials science. Its molecular formula is C17H16O3, and it has a molecular weight of approximately 268.31 g/mol.

Synthesis Methods

The synthesis of 9,10-dimethyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one can be achieved through several methods, which allow for tailored synthesis with desired characteristics. Common methods involve the use of specific reagents and conditions to form the complex ring system.

Biological Activities and Applications

Preliminary studies suggest that 9,10-dimethyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one may exhibit various biological activities due to its unique structure. Interaction studies focus on its binding affinity with biological targets such as enzymes or receptors. The compound's complex structure allows for diverse interactions with biological macromolecules compared to simpler analogs.

Compound	Structural Features	Biological Activity
7-methylcoumarin	Contains a coumarin moiety	Antioxidant
6-hydroxyflavone	Flavonoid structure	Antitumor
4-methylumbelliferone	Umbelliferone derivative	Anti-inflammatory

Comparison with Similar Compounds

Several compounds share structural similarities with 9,10-dimethyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one. These include flavonoids and coumarins, which are known for their antioxidant and anti-inflammatory properties. The uniqueness of this compound lies in its specific combination of fused ring systems, which may confer distinct biological properties not found in other similar compounds.

Future Research Directions

Further research is necessary to fully elucidate the biological mechanisms and therapeutic potentials of 9,10-dimethyl-1,2,3,4-tetrahydro-5H-benzo[c]furo[3,2-g]chromen-5-one. This includes detailed interaction studies with biological targets and comprehensive analysis of its potential applications in pharmaceuticals and materials science. Techniques such as molecular docking and in vitro assays can provide valuable insights into its efficacy and safety profile.

Given the limitations of the current literature, additional empirical studies are required to establish the compound's efficacy and potential applications.